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Compound of Interest

Compound Name: 1-Bromo-2-chlorobutane

Cat. No.: B025774 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-2-chlorobutane
Disclaimer: A specific Safety Data Sheet (SDS) for 1-Bromo-2-chlorobutane (CAS No.

108200-18-6) was not readily available. The following guidance is based on the chemical

properties of this compound and safety data for structurally similar halogenated hydrocarbons,

such as 1-Bromobutane and 1-Bromo-4-chlorobutane.[1][2] It is imperative to handle this

chemical with a high degree of caution and to consult with a qualified safety professional before

use.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Bromo-2-chlorobutane.

Hazard Identification and Summary
1-Bromo-2-chlorobutane is a dihalogenated alkane.[2] While specific toxicity data is limited, it

is prudent to assume it shares hazards with similar halogenated hydrocarbons. These hazards

include:

Flammability: Flammable liquid and vapor.[3][4] Vapors may form explosive mixtures with air

and can travel to an ignition source and flash back.[5]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[3][6]
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Respiratory Irritation: May cause respiratory tract irritation.[3][6] Inhalation of vapors may

cause dizziness or suffocation.[4]

Harmful if Swallowed: May be harmful if swallowed.[7]

Environmental Hazards: Potentially harmful to aquatic life with long-lasting effects.[3]

Table 1: Chemical and Physical Properties of Related Compounds

Property 1-Bromo-4-chlorobutane 1-Bromobutane

Molecular Formula C4H8BrCl C4H9Br

Molecular Weight 171.46 g/mol [1] 137.03 g/mol [6]

Appearance Colorless liquid[5]
Colorless to light brown

liquid[6]

Boiling Point 80 - 82 °C @ 30 mmHg[5] 101.3 °C[6]

Flash Point 60 °C (140 °F)[4][5] 18 °C[6]

Density 1.488 g/mL[8] 1.276 g/cm³[6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure.

Table 2: Recommended Personal Protective Equipment (PPE)
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Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical splash goggles

meeting EN 166 or OSHA 29

CFR 1910.133 standards. A

face shield should be worn

over goggles if there is a risk of

splashing.[5][9]

Protects against splashes and

vapors that can cause serious

eye damage.[9]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene, or

Viton®) tested according to EN

374.[9] Breakthrough time of

the glove material should be

considered.

Prevents skin contact, which

can cause irritation.[3]

Body Protection

A flame-resistant lab coat, fully

buttoned, with long sleeves.

Long pants and closed-toe,

closed-heel shoes are

mandatory. For larger

quantities or increased splash

potential, a chemical-resistant

apron or suit is recommended.

[3]

Protects skin from exposure.[3]

Respiratory Protection

All handling must be

conducted in a certified

chemical fume hood.[6] If a

fume hood is not available or

ventilation is insufficient, a

NIOSH/MSHA-approved

respirator with an appropriate

organic vapor cartridge is

required.[5]

Prevents inhalation of harmful

vapors.[3]

Operational Plan: Safe Handling and Storage
Experimental Workflow Diagram
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Preparation

Handling

Storage

Don all required PPE

Verify chemical fume hood is operational

Locate and ensure accessibility of safety shower and eyewash station

Prepare spill kit with appropriate absorbent material

Transfer 1-Bromo-2-chlorobutane inside the fume hood using non-sparking tools

Proceed to Handling

Ground and bond containers during transfer to prevent static discharge

Avoid contact with skin, eyes, and clothing

Keep away from heat, sparks, and open flames

Store in a tightly closed container

Proceed to Storage

Store in a cool, dry, well-ventilated area designated for flammable liquids

Store away from incompatible materials such as strong oxidizing agents

Click to download full resolution via product page

Caption: Experimental workflow for handling 1-Bromo-2-chlorobutane.
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Step-by-Step Handling Protocol:

Preparation:

Don all required PPE as outlined in Table 2.

Ensure the chemical fume hood is functioning correctly.

Confirm that a safety shower and eyewash station are readily accessible.[4]

Have a spill kit with inert absorbent material (e.g., sand, vermiculite) ready.[4]

Handling:

Conduct all transfers and manipulations of 1-Bromo-2-chlorobutane within a chemical

fume hood.[6]

Use non-sparking tools and explosion-proof equipment.[5][10]

Ground and bond all containers when transferring the material to prevent static electricity

buildup.[6][10]

Avoid direct contact with skin, eyes, and clothing.[3]

Keep the chemical away from ignition sources such as heat, sparks, and open flames.[3]

[10] No smoking in the handling area.[3]

Storage:

Store in a tightly sealed container.[3][4]

Keep in a cool, dry, and well-ventilated area specifically designated for flammable liquids.

[4]

Store away from incompatible materials, particularly strong oxidizing agents.[4][5]

Disposal Plan
Logical Relationship Diagram for Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pim-resources.coleparmer.com/sds/78732.pdf
https://pim-resources.coleparmer.com/sds/78732.pdf
https://www.benchchem.com/product/b025774?utm_src=pdf-body
https://www.flinnsci.com/sds_133.2-1-bromobutane/sds_133.2/
https://www.fishersci.com/store/msds?partNumber=AC106840250&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR919950_msds.pdf
https://www.flinnsci.com/sds_133.2-1-bromobutane/sds_133.2/
https://store.apolloscientific.co.uk/storage/msds/OR919950_msds.pdf
https://www.technopharmchem.com/application/uploads/files/1705474923_1-BROMOBUTANE.pdf
https://www.technopharmchem.com/application/uploads/files/1705474923_1-BROMOBUTANE.pdf
https://store.apolloscientific.co.uk/storage/msds/OR919950_msds.pdf
https://www.technopharmchem.com/application/uploads/files/1705474923_1-BROMOBUTANE.pdf
https://www.technopharmchem.com/application/uploads/files/1705474923_1-BROMOBUTANE.pdf
https://pim-resources.coleparmer.com/sds/78732.pdf
https://pim-resources.coleparmer.com/sds/78732.pdf
https://pim-resources.coleparmer.com/sds/78732.pdf
https://www.fishersci.com/store/msds?partNumber=AC106840250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal of 1-Bromo-2-chlorobutane and Contaminated Materials

Is the waste liquid or solid?

Collect liquid waste in a labeled, sealed, and appropriate hazardous waste container.

Liquid

Collect contaminated solids (e.g., absorbent material, gloves) in a labeled, sealed hazardous waste container.

Solid

Dispose of waste through a licensed hazardous waste disposal facility.

Follow all local, state, and federal regulations for hazardous waste disposal.

Click to download full resolution via product page

Caption: Disposal decision workflow for 1-Bromo-2-chlorobutane.

Step-by-Step Disposal Protocol:

Waste Classification: This material and its containers must be treated as hazardous waste.

[11]

Containerization:

Liquid Waste: Collect any unused 1-Bromo-2-chlorobutane and contaminated solutions

in a clearly labeled, sealed, and chemically compatible container designated for

halogenated organic waste.

Solid Waste: Place all contaminated disposable PPE (gloves, etc.) and spill cleanup

materials into a separate, clearly labeled, sealed container for solid hazardous waste.
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Disposal:

Dispose of all waste materials through a licensed and approved hazardous waste disposal

company.[11]

Do not dispose of this chemical down the drain.[5]

Empty containers may retain flammable and hazardous residues and should be disposed

of in the same manner as the chemical.[3]

Always adhere to local, state, and federal regulations regarding hazardous waste disposal.

[5]

Emergency Procedures
Table 3: Emergency Response Protocols
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Situation Action

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[3][4]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult, provide oxygen. Seek

immediate medical attention.[3][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Spill

Evacuate the area and remove all ignition

sources.[3] Wearing appropriate PPE, contain

the spill using an inert absorbent material.[4]

Collect the material using non-sparking tools

and place it in a suitable container for

hazardous waste disposal.[5] Ventilate the area

thoroughly.

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[3][4] Do not use a

heavy water stream.[3] Firefighters should wear

self-contained breathing apparatus and full

protective gear.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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